Cas no 1358783-14-8 (tert-butyl 3-(2-hydroxyethoxy)-4-bromopyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-hydroxyethoxy)-4-bromopyrrolidine-1-carboxylate
• CAS No: 1358783-14-8
• MF: C₁₁H₂₀BrNO₄
• MW: 310.184803009033
• CID: 2110423
• Update Time: 2023-11-19

tert-butyl 3-(2-hydroxyethoxy)-4-bromopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-hydroxyethoxy)-4-bromopyrrolidine-1-carboxylate
• CID 89583215
• 3-bromo-4-(2-hydroxyethoxy)pyrrolidine-1-carboxylic acid tert-butyl ester
• 1-Pyrrolidinecarboxylic acid, 3-bromo-4-(2-hydroxyethoxy)-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H20BrNO4/c1-11(2,3)17-10(15)13-6-8(12)9(7-13)16-5-4-14/h8-9,14H,4-7H2,1-3H3
• InChI Key： FJSGHPQXHOBEOW-UHFFFAOYSA-N
• SMILES： BrC1CN(C(=O)OC(C)(C)C)CC1OCCO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 267
• Topological Polar Surface Area: 59

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 387.6±42.0 °C(Predicted)
• pka: 14.37±0.10(Predicted)